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Compound of Interest

5,6-Dichloro-3-nitropyridin-2-
Compound Name:
amine

cat. No.: B1590993

An In-Depth Technical Guide to 5,6-Dichloro-3-nitropyridin-2-amine: Synthesis, Properties,
and Applications

Abstract

5,6-Dichloro-3-nitropyridin-2-amine is a highly functionalized heterocyclic compound of
significant interest in medicinal and agricultural chemistry. Its unique electronic and steric
properties, conferred by the presence of two chlorine atoms, a nitro group, and an amine group
on a pyridine scaffold, make it a versatile synthetic intermediate. This guide provides a
comprehensive overview of its physicochemical properties, detailed synthetic and analytical
protocols, key chemical reactions, and applications, with a focus on its role in the development
of novel therapeutic agents.

Core Physicochemical Properties

The reactivity and utility of 5,6-dichloro-3-nitropyridin-2-amine are direct consequences of its
molecular structure. The pyridine ring is electron-deficient, an effect strongly amplified by the
electron-withdrawing nitro group and chlorine atoms. This electronic profile is fundamental to its
role as a building block in complex molecule synthesis.
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Property Value Source

Molecular Formula CsH3CI2N302 [1112]

Molecular Weight 208.00 g/mol [1][2]

CAS Number 203794-33-6 [1][2]
5,6-dichloro-3-nitropyridin-2-

IUPAC Name _ [1]
amine

, C1=C(C(=NC(=C1CI)CI)N)--

Canonical SMILES [1]
INVALID-LINK--[O-]
DYSLEQUCBXITJX-

InChl Key [1]
UHFFFAOYSA-N

Appearance Solid (Typical) N/A
Limited water solubility;

Solubility enhanced in polar aprotic [1]

solvents.

Synthesis and Mechanistic Considerations

The synthesis of substituted nitropyridines is a cornerstone of heterocyclic chemistry. While

multiple routes to the title compound can be envisioned, a common and logical approach

involves the selective functionalization of a pre-existing dichlorinated pyridine ring. The

following protocol is based on established chemical principles for this class of compounds,

such as the regioselective ammonolysis of activated chloropyridines.[3][4]

Proposed Synthetic Workflow

The synthesis can be logically broken down into two primary steps: nitration of a commercially

available dichloropyridine followed by a regioselective nucleophilic aromatic substitution

(SNA).
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Step 1: Nitration

( 2,6-Dichloropyridine )

HNO3 / H2SOa

( 2,6-Dichloro-3-nitropyridine )

ag. NHs / Methanol
35-40°C

Step 2: Amil?tion (SNAr)

5,6-Dichloro-3-nitropyridin-2-amine

5,6-Dichloro-3-nitropyridin-2-amine

Displgces Cl NO2 - NH:

¢ Key Tran#formations ¢

Nucleophilic Substitution Nitro Group Reduction Amino Group Derivatization
(e.g., with R-NH2) (e.g., with Fe/HCI) (e.g., Acylation)

NHz - NH-Ac

Resulting Scaffolds

Further Functionalized Pyridines Diaminopyridine Derivatives Fused Heterocycles
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Analytical Techniques

/m\
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Synthesized Sample Data Analysis &
Product Preparation Structure Confirmation
~ |_»
IR Spectroscopy

s Release for Use

Purity >98%7?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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